Cas no 2757951-64-5 (3,5-Dichloro-4-fluorophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 3,5-Dichloro-4-fluorophenyl 4-methylbenzene-1-sulfonate
• CAS No: 2757951-64-5
• MF: C₁₃H₉Cl₂FO₃S
• MW: 335.178164243698
• CID: 5943841
• PubChem ID: 165761425
• Update Time: 2025-05-21

3,5-Dichloro-4-fluorophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757951-64-5
• 3,5-dichloro-4-fluorophenyl 4-methylbenzene-1-sulfonate
• EN300-37152927
• 3,5-Dichloro-4-fluorophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H9Cl2FO3S/c1-8-2-4-10(5-3-8)20(17,18)19-9-6-11(14)13(16)12(15)7-9/h2-7H,1H3
• InChI Key： AQPLAIADSTYFTP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)OS(C1C=CC(C)=CC=1)(=O)=O)Cl)F

Computed Properties

• Exact Mass: 333.9633489g/mol
• Monoisotopic Mass: 333.9633489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 3,5-Dichloro-4-fluorophenyl 4-methylbenzene-1-sulfonate

3,5-Dichloro-4-fluorophenyl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound 3,5-Dichloro-4-fluorophenyl 4-methylbenzene-1-sulfonate, identified by the CAS number 2757951-64-5, is a highly specialized organic chemical with significant applications in various fields. This compound is notable for its unique structure, which combines a sulfonate group with a substituted aromatic ring. The presence of chlorine and fluorine substituents on the aromatic ring imparts distinct chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of sulfonate esters like this compound in the development of novel drug delivery systems. The sulfonate group acts as a bioisostere, offering improved pharmacokinetic profiles and reduced toxicity compared to traditional drug molecules. Researchers have explored its potential in creating prodrugs, where the sulfonate group serves as a protective moiety that can be cleaved under specific physiological conditions to release the active drug.

The structural features of 3,5-Dichloro-4-fluorophenyl 4-methylbenzene-1-sulfonate also make it an attractive candidate for use in polymer chemistry. The sulfonate group can act as a polymerizable unit, enabling the synthesis of high-performance polymers with tailored properties such as thermal stability and mechanical strength. These polymers have potential applications in electronics, aerospace, and automotive industries.

In terms of synthesis, this compound is typically prepared through nucleophilic aromatic substitution reactions. The introduction of chlorine and fluorine substituents on the aromatic ring enhances the reactivity of the molecule, facilitating efficient substitution at specific positions. Recent advancements in catalytic methods have allowed for more precise control over the regioselectivity of these reactions, leading to higher yields and purer products.

The environmental impact of 3,5-Dichloro-4-fluorophenyl 4-methylbenzene-1-sulfonate has also been a topic of interest. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities capable of breaking down the molecule into less harmful byproducts. However, further research is needed to fully understand its long-term ecological effects and to develop strategies for minimizing its environmental footprint.

In conclusion, 3,5-Dichloro-4-fluorophenyl 4-methylbenzene-1-sulfonate is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As new findings continue to emerge, this compound is expected to play an increasingly important role in advancing scientific and technological frontiers.